Basic Blue 54
Basic Blue 54
Brand Name:
Vulcanchem
CAS No.:
15000-59-6
VCID:
VC20953246
InChI:
InChI=1S/C17H19N4OS.CH4O4S/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17;1-5-6(2,3)4/h5-11H,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES:
C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)C.COS(=O)(=O)[O-]
Molecular Formula:
C18H22N4O5S2
Molecular Weight:
438.5 g/mol
Basic Blue 54
CAS No.: 15000-59-6
Cat. No.: VC20953246
Molecular Formula: C18H22N4O5S2
Molecular Weight: 438.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15000-59-6 |
|---|---|
| Molecular Formula | C18H22N4O5S2 |
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | 4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N,N-dimethylaniline;methyl sulfate |
| Standard InChI | InChI=1S/C17H19N4OS.CH4O4S/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17;1-5-6(2,3)4/h5-11H,1-4H3;1H3,(H,2,3,4)/q+1;/p-1 |
| Standard InChI Key | AQSURVRJJSLSOC-UHFFFAOYSA-M |
| SMILES | C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)C.COS(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)C.COS(=O)(=O)[O-] |
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